Cas no 1864015-17-7 (3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride)

• Product Name: 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride
• CAS No: 1864015-17-7
• MF: C₇H₁₀ClF₂N₃
• MW: 209.624207019806
• MDL: MFCD29041131
• CID: 4624998
• PubChem ID: 121552565
• Update Time: 2025-06-25

3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2h,4h,5h,6h,7h-pyrazolo[4,3-c]pyridine hydrochloride
• 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride

• MDL： MFCD29041131
• Inchi： 1S/C7H9F2N3.ClH/c8-7(9)6-4-3-10-2-1-5(4)11-12-6;/h7,10H,1-3H2,(H,11,12);1H
• InChI Key： FEJIPLAPKAEQGC-UHFFFAOYSA-N
• SMILES： C(C1NN=C2CCNCC=12)(F)F.Cl

Additional information on 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride

Introduction to 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride (CAS No. 1864015-17-7)

3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride (CAS No. 1864015-17-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the difluoromethyl group and the hydrochloride salt form contribute to its unique chemical and pharmacological properties.

The structure of 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride is characterized by a pyrazolopyridine core with a difluoromethyl substituent at the 3-position. This structural feature is crucial for its biological activity and has been the focus of several recent studies. The difluoromethyl group is known to enhance the metabolic stability and lipophilicity of the molecule, which can improve its pharmacokinetic properties and bioavailability.

In terms of its synthesis, 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride can be prepared through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The synthetic route typically involves the formation of the pyrazolopyridine core followed by the introduction of the difluoromethyl group. Recent advancements in synthetic methodologies have made this process more efficient and scalable, facilitating its production for research and development purposes.

The biological activities of 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride have been extensively studied in various in vitro and in vivo models. One of its key applications is as a potent inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been shown to inhibit kinases such as PI3K and mTOR with high selectivity and potency. These enzymes play critical roles in cell growth, proliferation, and survival, making them attractive targets for the development of anticancer agents.

In addition to its anti-cancer properties, 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride has also demonstrated potential in other therapeutic areas. Studies have indicated that it may have neuroprotective effects by modulating certain neurotransmitter systems and reducing oxidative stress. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride has been evaluated in preclinical studies using animal models. These studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life in plasma. Its ability to cross the blood-brain barrier further enhances its potential for treating central nervous system disorders.

Clinical trials are currently underway to assess the safety and efficacy of 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine hydrochloride in human subjects. Early results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. Ongoing phase II trials are focusing on evaluating its effectiveness in specific patient populations with various diseases.

The future prospects for 3-(difluoromethyl)-2H,4H,5H,6H,7H-pyrazolo[4，3-c]pyridine hydrochloride are promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research will likely uncover additional applications and optimize its use in clinical settings.

In conclusion, 3-(difluoromethyl)-2H，4，5，6，7-H-pyrazolo[4，3-c]pyridine hydrochloride (CAS No. 1864015-17-7) represents a significant advancement in medicinal chemistry with potential applications in cancer treatment and neurodegenerative diseases. Its favorable pharmacological properties and ongoing clinical trials highlight its importance as a promising drug candidate.